Cas no 1019151-95-1 (3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one)

3-Ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with a phenyl substituent at the 7-position and a sulfanylidene group at the 2-position. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic system and reactive thione functionality. The ethyl group at the 3-position enhances solubility in organic solvents, facilitating further derivatization. Its rigid fused-ring system may contribute to binding affinity in biological targets, making it a candidate for pharmaceutical research. The compound's stability under standard conditions and synthetic accessibility further support its use as a versatile intermediate in heterocyclic synthesis.

3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1019151-95-1 structure

Product Name:3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1019151-95-1

MF:C₁₄H₁₂N₂OS₂

MW:288.387880325317

CID:5380786

Update Time:2025-08-04

3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-Ethyl-2,3-dihydro-7-phenyl-2-thioxothieno[3,2-d]pyrimidin-4(1H)-one
- 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C14H12N2OS2/c1-2-16-13(17)12-11(15-14(16)18)10(8-19-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,18)
- InChI Key： UUBQTELRWXCHRN-UHFFFAOYSA-N
- SMILES： C1(=S)N(CC)C(=O)C2SC=C(C3=CC=CC=C3)C=2N1

Experimental Properties

Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 427.0±47.0 °C(Predicted)
pka: 10.82±0.20(Predicted)

3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-7461-2μmol	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-7461-5μmol	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-7461-10μmol	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-7461-20μmol	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-7461-1mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-7461-2mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-7461-3mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-7461-4mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-7461-5mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-7461-10mg	3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one	1019151-95-1	90%+	10mg	$79.0	2023-04-26

3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1019151-95-1)

The compound 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1019151-95-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thieno[3,2-d]pyrimidin-4-one core, makes it a valuable scaffold for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the presence of a sulfanylidene group, which can enhance binding affinity in biological systems.

In recent years, the demand for novel heterocyclic compounds like 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one has surged, driven by advancements in medicinal chemistry and biomaterials. This compound’s CAS No. 1019151-95-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its structural features, such as the phenyl and ethyl substituents, contribute to its versatility, enabling modifications for targeted applications.

One of the most discussed topics in the context of thieno[3,2-d]pyrimidin-4-one derivatives is their role in kinase inhibition. Kinases are critical enzymes in cellular signaling, and their dysregulation is linked to various diseases. The sulfanylidene moiety in this compound may interact with kinase active sites, making it a candidate for therapeutic development. Additionally, its 3-ethyl-7-phenyl substitution pattern has been explored for optimizing pharmacokinetic properties, such as solubility and metabolic stability.

Beyond pharmaceuticals, CAS No. 1019151-95-1 is also investigated for its potential in organic electronics. The thieno[3,2-d]pyrimidin-4-one core exhibits conjugated π-electron systems, which are essential for charge transport in semiconductors. This has led to studies on its use in OLEDs (organic light-emitting diodes) and photovoltaic devices, aligning with the global push for sustainable energy solutions.

The synthesis of 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, addressing common challenges in heterocyclic chemistry. Analytical techniques like NMR, HPLC, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications.

Environmental and safety considerations are also critical when working with CAS No. 1019151-95-1. While it is not classified as hazardous, proper handling protocols are recommended to minimize risks. This aligns with the growing emphasis on green chemistry principles, which advocate for safer and more sustainable synthetic practices.

In summary, 3-ethyl-7-phenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1019151-95-1) is a multifaceted compound with promising applications in drug discovery, materials science, and organic electronics. Its structural uniqueness and functional adaptability make it a subject of ongoing research, reflecting broader trends in innovative chemical design.